N-(1,2,3-thiadiazol-4-ylmethyl)pyridin-3-amine

• IUPAC Name: N-(thiadiazol-4-ylmethyl)pyridin-3-amine
• InChI: InChI=1S/C8H8N4S/c1-2-7(4-9-3-1)10-5-8-6-13-12-11-8/h1-4,6,10H,5H2
• InChI Key: ZBRMULPEHIYEKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)NCC2=CSN=N2
• Molecular Formula: C8H8N4S
• Molecular Weight: 192.24 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves combining the appropriate precursors. One common method is the condensation of pyridin-3-amine with a suitable thioamide or thiosemicarbazide, followed by cyclization to form the thiadiazole ring. Detailed synthetic routes can be found in the literature.

Scientific Research Applications

Quantum Chemical Analysis

N-(1,2,3-thiadiazol-4-ylmethyl)pyridin-3-amine demonstrates interesting quantum chemical properties. For instance, a study by Bhatia, Malkhede, and Bharatam (2013) on a similar compound, N-(Pyridin-2-yl)thiazol-2-amine, reveals the existence of dynamic tautomerism and divalent N(I) character. These properties suggest significant applications in molecular electronics and materials science due to their unique electron distribution and tautomeric preferences (Bhatia, Malkhede, & Bharatam, 2013).

Anticancer Activity

Compounds related to N-(1,2,3-thiadiazol-4-ylmethyl)pyridin-3-amine have shown promising anticancer activity. A study by Abdo and Kamel (2015) synthesized derivatives of this compound and evaluated their effectiveness against various cancer cell lines. Some of these compounds exhibited significant cytotoxicity, indicating potential for therapeutic applications in cancer treatment (Abdo & Kamel, 2015).

Structural Analysis and Synthesis

Research by Dani et al. (2013) focused on the synthesis and characterization of similar thiadiazole compounds. Their work provides valuable insights into the structural properties and synthesis methods, which are crucial for the development of new drugs and materials based on thiadiazole structures (Dani et al., 2013).

Luminescent Properties

Bharti et al. (2016) explored the fluorescence properties of NNS tridentate thiosemicarbazide and 1,3,4-thiadiazole-2-amine complexes, similar to the compound . Their findings suggest potential applications in the development of fluorescent materials and sensors (Bharti et al., 2016).

Mechanism of Action

The biological activity of N-(1,2,3-thiadiazol-4-ylmethyl)pyridin-3-amine depends on its interactions with biological targets. Research suggests that it exhibits antibacterial activity . In one study, derivatives of this compound were synthesized and tested against Gram-negative and Gram-positive bacteria. Some compounds displayed potent antibacterial effects, especially those with specific substitutions.